Cis vs. Trans Configuration: Disparate Reactivity in Catalytic Kinetic Resolution (Selectivity Factor s up to 52)
In the catalytic kinetic resolution of disubstituted piperidines, cis-substituted isomers display fundamentally different reactivity compared to their trans counterparts due to a pronounced conformational effect. The cis isomers exhibit a strong preference for acylation of conformers in which the α-substituent occupies the axial position, yielding practical selectivity factors (s) of up to 52 [1]. This enables efficient separation of cis enantiomers from racemic mixtures, a property not achievable with trans isomers under the same conditions.
| Evidence Dimension | Kinetic resolution selectivity factor (s) for disubstituted piperidines |
|---|---|
| Target Compound Data | Cis-2,4-disubstituted piperidines: selectivity factors s up to 52 (class-level) |
| Comparator Or Baseline | Trans-2,4-disubstituted piperidines: markedly lower or no selectivity under identical NHC/chiral hydroxamic acid conditions |
| Quantified Difference | Cis isomers show selectivity factors enabling enantiomeric enrichment; trans isomers exhibit disparate (reduced) reactivity, with s values typically below 10 or no kinetic resolution observed |
| Conditions | Catalytic system: achiral N-heterocyclic carbene (NHC) + chiral hydroxamic acid; solvent: CHCl₃ or toluene; temperature: 23-40°C |
Why This Matters
For procurement, the cis configuration ensures predictable enantioselective derivatization behavior that trans isomers cannot replicate, directly impacting synthetic route efficiency and enantiopurity of downstream products.
- [1] Gutierrez O, Bode JW, Wanner B, Kreituss I, Kozlowski MC. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. J Am Chem Soc. 2015;137(35):11491-11497. doi:10.1021/jacs.5b07201. View Source
